Cas no 2227919-31-3 ((1S)-3-amino-1-2-(1H-pyrazol-1-yl)phenylpropan-1-ol)

• Product Name: (1S)-3-amino-1-2-(1H-pyrazol-1-yl)phenylpropan-1-ol
• CAS No: 2227919-31-3
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 6529294
• PubChem ID: 96782147
• Update Time: 2025-06-11

(1S)-3-amino-1-2-(1H-pyrazol-1-yl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-2-(1H-pyrazol-1-yl)phenylpropan-1-ol
• 2227919-31-3
• (1S)-3-amino-1-[2-(1H-pyrazol-1-yl)phenyl]propan-1-ol
• EN300-1768664

• Inchi： 1S/C12H15N3O/c13-7-6-12(16)10-4-1-2-5-11(10)15-9-3-8-14-15/h1-5,8-9,12,16H,6-7,13H2/t12-/m0/s1
• InChI Key： KNNJAQLTTZSDMP-LBPRGKRZSA-N
• SMILES： O[C@@H](CCN)C1C=CC=CC=1N1C=CC=N1

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.1Ų

Additional information on (1S)-3-amino-1-2-(1H-pyrazol-1-yl)phenylpropan-1-ol

Introduction to (1S)-3-amino-1-2-(1H-pyrazol-1-yl)phenylpropan-1-ol (CAS No. 2227919-31-3)

Compound CAS No. 2227919-31-3, specifically identified as (1S)-3-amino-1-2-(1H-pyrazol-1-yl)phenylpropan-1-ol, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The intricate molecular framework of this substance, featuring a pyrazole moiety linked to a phenylpropanol backbone, positions it as a promising candidate for further exploration in therapeutic interventions.

The pyrazole ring, a heterocyclic aromatic structure, is well-documented for its versatility in medicinal chemistry. Its presence in (1S)-3-amino-1-2-(1H-pyrazol-1-yl)phenylpropan-1-ol contributes to the compound's ability to interact with biological targets in a manner that may elicit therapeutic effects. Recent studies have highlighted the pyrazole scaffold's role in modulating various biological pathways, including enzyme inhibition and receptor binding. This structural feature is particularly relevant in the context of developing novel pharmaceutical agents that can selectively target specific disease mechanisms.

The stereochemical configuration at the chiral center, indicated by the (1S) designation, is another critical aspect of this compound. Chirality plays a pivotal role in the pharmacological activity of many drugs, influencing their efficacy and safety profiles. The precise stereochemical arrangement in (1S)-3-amino-1-2-(1H-pyrazol-1-yl)phenylpropan-1-ol ensures optimal interaction with biological systems, which is essential for achieving desired pharmacological outcomes. This specificity underscores the importance of advanced synthetic methodologies in constructing such complex molecular entities.

Beyond its structural significance, (1S)-3-amino-1-2-(1H-pyrazol-1-yl)phenylpropan-1-ol exhibits intriguing pharmacological properties that warrant further investigation. Preliminary research suggests that this compound may possess anti-inflammatory, analgesic, and even anticancer potential. These effects are attributed to its ability to modulate key signaling pathways involved in various pathological conditions. For instance, the amino group and the pyrazole moiety may interact with enzymes such as cyclooxygenases (COX) or lipoxygenases, which are central mediators of inflammation.

The phenylpropanol backbone of this compound adds another layer of complexity and functionality. Phenylpropanoids are known for their diverse biological activities, including anti-microbial and anti-tumor properties. By integrating this motif with the pyrazole ring, (1S)-3-amino-1-2-(1H-pyrazol-1-yl)phenylpropan-1-ol potentially combines the benefits of both structural elements, leading to enhanced pharmacological efficacy. This synergistic approach is increasingly recognized as a powerful strategy in drug design, where combining multiple functional groups can yield compounds with superior therapeutic profiles.

In recent years, computational modeling and high-throughput screening have become indispensable tools in the discovery and optimization of novel pharmaceuticals. These technologies have enabled researchers to rapidly assess the binding affinity and interactions of compounds like (1S)-3-amino-1-2-(1H-pyrazol-1-y l)phenylpropan - ¹ - ol with biological targets. Such studies have provided valuable insights into its potential mechanisms of action and have guided further structural modifications to improve its pharmacological properties.

The development of innovative synthetic routes has also been instrumental in making complex molecules like this one more accessible for research purposes. Advances in asymmetric synthesis have allowed for the efficient preparation of enantiomerically pure forms of chiral compounds, which is crucial for evaluating their stereo-specific biological activities. The synthesis of ( ¹ S ) - ³ - amino - ¹ - ² - ( ¹ H - pyraz ol - ¹ - yl ) phen ylprop an - ¹ - ol exemplifies these advancements, showcasing how modern synthetic methodologies can be leveraged to produce sophisticated molecular architectures with high precision.

Furthermore, the growing interest in personalized medicine has highlighted the need for compounds with tailored pharmacological properties to meet individual patient needs. The unique characteristics of CAS No. 22279 19 - 31 - 3 make it an attractive candidate for such applications. By fine-tuning its molecular structure through rational drug design principles, researchers aim to develop drugs that are not only effective but also safe and well-tolerated across diverse patient populations.

The future prospects for this compound are promising, with ongoing research exploring its potential applications in various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of laboratory findings into clinical reality. As our understanding of disease mechanisms continues to evolve, compounds like ( ¹ S ) - ³ - amino - ¹ - ² - ( ¹ H - py raz ol - ¹ - yl ) phen ylprop an - ¹ - ol may play a pivotal role in addressing unmet medical needs.

In conclusion, (CAS No. 22279 19 –31–3), identified as (₁S)-₃-amino₁₂(₁H-pyrazol₁₁-y l)phen ylprop an₁–ₒl , stands out as a significant advancement in pharmaceutical chemistry due to its unique structural features and promising pharmacological properties . Its potential applications in drug development underscore the importance o f continued research into innovative molecular entities like this one . As scientific knowledge advances , we can expect further breakthroughs that will enhance our ability t o combat various diseases through targeted therapeutic interventions . p >